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Compound of Interest

Compound Name: Silane, trichloroeicosyl-

Cat. No.: B095686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two long-chain alkyltrichlorosilanes,

trichloroeicosylsilane (C20) and octadecyltrichlorosilane (OTS, C18), which are extensively

used for creating hydrophobic self-assembled monolayers (SAMs) on various substrates. The

choice between these two silanes can significantly impact surface properties critical for

applications ranging from microelectronics to drug delivery systems. This document aims to

provide an objective comparison based on available experimental data to aid in the selection of

the appropriate agent for your specific research needs.

Chemical and Physical Properties
Both trichloroeicosylsilane and octadecyltrichlorosilane belong to the family of organosilanes,

characterized by a reactive trichlorosilyl head group and a long alkyl chain. The primary

difference between the two lies in the length of this alkyl chain, with trichloroeicosylsilane

possessing twenty carbon atoms and OTS having eighteen. This seemingly small difference in

chain length can lead to notable variations in the properties of the resulting self-assembled

monolayers.
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Property
Trichloroeicosylsilane
(C20H41Cl3Si)

Octadecyltrichlorosilane
(OTS) (C18H37Cl3Si)

CAS Number 112-04-9 112-04-9[1][2][3]

Molecular Weight 415.98 g/mol 387.93 g/mol [1][4]

Appearance Colorless liquid
Colorless to light yellow

liquid[5]

Boiling Point Not readily available ~223 °C @ 10 mmHg[1][2][6]

Density Not readily available ~0.984 g/mL at 25 °C[1][6][7]

Performance Comparison of Self-Assembled
Monolayers (SAMs)
The performance of these silanes is best evaluated by examining the properties of the SAMs

they form on a substrate, typically silicon dioxide (SiO2).
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Performance Metric
Trichloroeicosylsila
ne (C20) SAM

Octadecyltrichloro
silane (OTS, C18)
SAM

Key Observations
& Implications

Monolayer Thickness Slightly thicker Thinner

The thickness of the

SAM is directly

proportional to the

length of the alkyl

chain. A study

comparing various

long-chain

alkyltrichlorosilanes

showed this trend.[8]

For applications

requiring a thicker

insulating layer or

greater surface

coverage,

trichloroeicosylsilane

may be

advantageous.

Water Contact Angle Slightly higher High

Both form highly

hydrophobic surfaces

with high water

contact angles. The

longer alkyl chain of

trichloroeicosylsilane

can lead to a slightly

more densely packed

monolayer, resulting in

a marginally higher

contact angle and

lower surface energy.

[8]

Surface Energy Lower Low The longer, more

ordered alkyl chains in

trichloroeicosylsilane
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SAMs can lead to a

lower surface energy,

making the surface

more non-polar and

less reactive.[9]

Thermal Stability High High

Studies on the thermal

stability of

alkyltrichlorosilane

SAMs have shown

that for longer chain

lengths, the stability is

high and relatively

independent of the

exact number of

carbon atoms. Both

C18 and C20 SAMs

are expected to be

thermally stable for

many applications.

Monolayer Growth

Rate
Slower Faster

The growth time

constant for the

formation of SAMs

has been observed to

decrease with an

increasing number of

carbon atoms in the

alkyl chain under

certain conditions.[8]

This suggests that

OTS may form a

complete monolayer

more quickly than

trichloroeicosylsilane.
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Detailed methodologies are crucial for achieving reproducible and high-quality self-assembled

monolayers. Below are standard protocols for SAM formation and characterization.

Experimental Workflow for SAM Formation
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Substrate Preparation

SAM Deposition

Post-Deposition Treatment

Characterization

Substrate Cleaning
(e.g., Piranha solution)

Rinsing
(DI water, ethanol)

Drying
(Nitrogen stream)

Surface Activation
(UV-Ozone or Oxygen Plasma)

Prepare Silane Solution
(e.g., in anhydrous toluene)

Substrate Immersion

Incubation
(Controlled atmosphere)

Rinsing
(Toluene, ethanol)

Sonication (optional)
(to remove physisorbed molecules)

Drying
(Nitrogen stream)

Annealing (optional)
(to improve ordering)

Contact Angle Goniometry Ellipsometry AFM

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alkyltrichlorosilane
(R-SiCl3)

Hydrolyzed Silane
(R-Si(OH)3)

Hydrolysis
(with surface water)

Substrate with
-OH groups

Condensation &
Covalent Bonding

Self-Assembled Monolayer
(R-SiO-Substrate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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